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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831

Essential Safety and Handling Guide for Methomyil-
d3

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methomyl-d3. Adherence to these
protocols is essential for ensuring a safe laboratory environment. Methomyl-d3 is a deuterated
analog of Methomyl, a carbamate insecticide, and should be handled with extreme caution due
to its high acute toxicity.

Hazard Identification and Safety Overview

Methomyl-d3 is classified as highly toxic and dangerous for the environment. It is fatal if
swallowed or inhaled.[1][2][3]
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Hazard Classification Description GHS Pictograms

Acute Toxicity, Oral (Category )
H300: Fatal if swallowed.[1][3]

2)
Acute Toxicity, Inhalation .
H330: Fatal if inhaled.[1][3] o

(Category 2)

Acute Aquatic Toxicity H400: Very toxic to aquatic life. .
Y))N}

(Category 1) [3]

Chronic Aquatic Toxicity H410: Very toxic to aquatic life .
Y))8}

(Category 1) with long lasting effects.[3]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper personal protective equipment and engineering controls are the primary defense
against exposure. A risk assessment should be conducted before handling to ensure all safety
measures are in place.

Engineering Controls

» Ventilation: Always handle Methomyl-d3 in a well-ventilated area. A laboratory fume hood or
a system with appropriate exhaust ventilation is mandatory.[1][4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5]

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to NIOSH
(US) or EN 166 (EU)
standards.[1][6]

Protects against splashes and

dust particles.

Hand Protection

Chemical-resistant gloves,
such as butyl rubber.[6] Always
inspect gloves for integrity

before use.

Prevents skin absorption,
which can be a route of

exposure.

Body Protection

A lab coat or chemical-
resistant coveralls.[7] Consider
a chemical-resistant apron
when handling larger

quantities or solutions.[8]

Protects skin from accidental
contact and contamination of

personal clothing.

Respiratory Protection

For operations generating dust
or aerosols, or in case of
insufficient ventilation, a full-
face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is

required.[1]

Protects against inhalation,
which is a fatal route of

exposure.[1][3]

Quantitative Safety Data

Familiarity with the toxicity and exposure limits of Methomyl (the parent compound) is crucial

for risk assessment.
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Data Point Value Species
LD50 Oral 10 - 20 mg/kg Mouse, Rat[3]
LC50 Inhalation 0.3 g/m3 (4 h) Rat[3]

PAC-1 0.91 mg/m3 Not applicable
PAC-2 10 mg/m3 Not applicable
PAC-3 23 mg/m3 Not applicable

PAC (Protective Action Criteria) values are for emergency exposure guidance for the general
population.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risk.

Safe Handling Protocol: Step-by-Step

o Preparation: Read and understand the Safety Data Sheet (SDS) thoroughly.[1] Ensure all
necessary PPE is available and in good condition.

o Workspace Setup: Prepare the work area by setting up in a certified chemical fume hood.
Cover the work surface with absorbent, disposable bench paper.

o Handling the Compound:

[¢]

Avoid all contact with eyes, skin, and clothing.[4]

o

Do not breathe in dust or aerosols; avoid dust formation.[1][4]

o

Weigh the necessary amount carefully, minimizing the creation of airborne dust.

[¢]

Keep the container tightly closed when not in use.[2][6]
e Post-Handling:

o Wash hands and face thoroughly with soap and water after handling.[5]
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o

[e]

Remove contaminated clothing immediately and wash it separately before reuse.[4][5]

Do not eat, drink, or smoke in the work area.[4][6]

Emergency Procedures

e Spill Response:

[¢]

Evacuate the area and prevent entry. Ensure adequate ventilation.
Don the appropriate PPE, including respiratory protection.

For solid spills, gently cover with a damp absorbent material (e.g., paper towels) to avoid
raising dust.[5]

Carefully sweep or scoop the material into a suitable, labeled container for hazardous
waste disposal.[5]

Clean the spill area with a suitable decontaminating solution and dispose of all cleanup
materials as hazardous waste.

Do not let the product enter drains.[1]

o First Aid Measures:

Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide
artificial respiration. Seek emergency medical help immediately.[1][6]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area
with plenty of soap and water.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if present and easy to do.[2][6] Consult a physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get emergency medical help immediately.[1]

Disposal Plan

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/h76/hbf/11125253406750/SDS_CDN-D-7454-0.01G_ST-WB-MSDS-6918191-1-1-1/SDS-CDN-D-7454-0.01G-ST-WB-MSDS-6918191-1-1-1.PDF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.lgcstandards.com/medias/sys_master/root/h76/hbf/11125253406750/SDS_CDN-D-7454-0.01G_ST-WB-MSDS-6918191-1-1-1/SDS-CDN-D-7454-0.01G-ST-WB-MSDS-6918191-1-1-1.PDF
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Methomyl_3.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7454_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7454_2.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Methomyl_3.htm
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7454_2.pdf
https://www.intieverspring.com/documents/ingredients/methomyl-97-percent-tc.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Methomyl_3.htm
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7454_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Segregation: All Methomyl-d3 waste, including contaminated PPE, labware, and
cleanup materials, must be collected in a designated, clearly labeled, and sealed hazardous
waste container.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces
thoroughly after use. The rinsate from decontamination should be collected as hazardous
waste.

o Disposal Procedure:

o Dispose of waste at an approved waste disposal facility, following all local, state, and
federal regulations.[9]

o Do not dispose of Methomyl-d3 down the drain or with general laboratory trash.[9]

o Empty containers must be triple-rinsed before disposal, with the rinsate collected as
hazardous waste.[10] Never reuse empty containers for any purpose.[9][11]

Visual Workflow for Safe Handling

The following diagram outlines the critical workflow for safely handling Methomyl-d3 in a
laboratory setting.
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Preparation Phase

1. Conduct Risk Assessment

2. Gather All Required PPE

3. Prepare Workspace
(Fume Hood, Bench Cover)

Handlinh Phase

4. Weigh & Handle
Methomyl-d3

5. Perform Experiment

Spill or Exposure
Emergency

Post-Handling & Dis

Follow Emergency
Procedures

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methomyl-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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